Cas no 62012-57-1 (1,1'-Binaphthalene, 4,4'-diiodo-)

• Product name: 1,1'-Binaphthalene, 4,4'-diiodo-
• CAS No: 62012-57-1
• MF: C₂₀H₁₂I₂
• MW: 506.118229866028
• CID: 1635495
• PubChem ID: 12334705

1,1'-Binaphthalene, 4,4'-diiodo- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Binaphthalene, 4,4'-diiodo-
• 1-iodo-4-(4-iodonaphthalen-1-yl)naphthalene
• SCHEMBL5475073
• 62012-57-1
• DTXSID80491073
• 4,4'-diiodo-1,1'-binaphthalene

• Inchi： InChI=1S/C20H12I2/c21-19-11-9-15(13-5-1-3-7-17(13)19)16-10-12-20(22)18-8-4-2-6-14(16)18/h1-12H
• InChI Key： TXLNMUVJUIBEJQ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC=C2I)C3=CC=C(C4=CC=CC=C43)I

Computed Properties

• Exact Mass: 505.90196
• Monoisotopic Mass: 505.90285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0